Cas no 1131604-80-2 ([1,1'-Biphenyl]-3-acetamide,N-(2-phenylethyl)-)

• Product Name: [1,1'-Biphenyl]-3-acetamide,N-(2-phenylethyl)-
• CAS No: 1131604-80-2
• MF: C₂₂H₂₁NO
• MW: 315.408245801926
• CID: 97768
• PubChem ID: 46835194
• Update Time: 2025-04-18

[1,1'-Biphenyl]-3-acetamide,N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-acetamide,N-(2-phenylethyl)-
• 2-(3-Biphenylyl)-N-(2-phenylethyl)acetamide
• 2-(biphenyl-3-yl)-N-phenethylacetamide
• 2-Biphenyl-3-yl-N-phenethylacetamide
• 1131604-80-2
• N-(2-phenylethyl)-2-(3-phenylphenyl)acetamide
• N-(2-PHENYLETHYL)-[1,1'-BIPHENYL]-3-ACETAMIDE
• AKOS015855454
• FT-0702269

• Inchi： 1S/C22H21NO/c24-22(23-15-14-18-8-3-1-4-9-18)17-19-10-7-13-21(16-19)20-11-5-2-6-12-20/h1-13,16H,14-15,17H2,(H,23,24)
• InChI Key： UXWSQDFAFHKXLG-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=C(C2C=CC=CC=2)C=1)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.162314293g/mol
• Monoisotopic Mass: 315.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.1Ų